Cas no 1234957-26-6 (2-chloro-N-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methylbenzamide)

• Product Name: 2-chloro-N-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methylbenzamide
• CAS No: 1234957-26-6
• MF: C₂₁H₂₅ClN₂OS
• MW: 388.954003095627
• CID: 6231490
• PubChem ID: 49690770
• Update Time: 2025-08-03

2-chloro-N-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methylbenzamide
• 1234957-26-6
• 2-chloro-N-[[1-[(2-methylsulfanylphenyl)methyl]piperidin-4-yl]methyl]benzamide
• F5033-5419
• 2-chloro-N-((1-(2-(methylthio)benzyl)piperidin-4-yl)methyl)benzamide
• AKOS024492364
• 2-chloro-N-[(1-{[2-(methylsulfanyl)phenyl]methyl}piperidin-4-yl)methyl]benzamide

• Inchi： 1S/C21H25ClN2OS/c1-26-20-9-5-2-6-17(20)15-24-12-10-16(11-13-24)14-23-21(25)18-7-3-4-8-19(18)22/h2-9,16H,10-15H2,1H3,(H,23,25)
• InChI Key： LDKAORWGHNCRQS-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(NCC1CCN(CC2C=CC=CC=2SC)CC1)=O

Computed Properties

• Exact Mass: 388.1376123g/mol
• Monoisotopic Mass: 388.1376123g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 57.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on 2-chloro-N-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methylbenzamide

Compound CAS No. 1234957-26-6: 2-chloro-N-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methylbenzamide

The compound with CAS No. 1234957-26-6, known as 2-chloro-N-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methylbenzamide, is a complex organic molecule with significant potential in the field of pharmaceutical research and development. This compound has garnered attention due to its unique structural features and promising biological activities, which have been explored in recent studies.

Structure and Synthesis: The molecule consists of a benzamide core with a chlorine substituent at the para position, a piperidine ring, and a methylsulfanyl phenyl group attached via a methylene bridge. The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitutions, amide bond formations, and coupling reactions. Recent advancements in synthetic chemistry have enabled the efficient preparation of this compound with high purity, facilitating its use in preclinical studies.

Pharmacological Properties: Research on CAS No. 1234957-26-6 has revealed its potential as a modulator of various biological targets. Studies conducted in vitro have demonstrated its ability to inhibit specific enzymes and receptors associated with inflammatory pathways, suggesting its potential application in anti-inflammatory therapies. Additionally, preliminary pharmacokinetic studies indicate favorable absorption and bioavailability profiles, making it a promising candidate for further development.

Toxicological Studies: Safety assessments are critical for any compound intended for therapeutic use. Recent toxicological evaluations of CAS No. 1234957-26-6 have shown minimal adverse effects at therapeutic doses in animal models, indicating a favorable safety profile. These findings are supported by histopathological examinations and biochemical analyses, which reveal no significant organ toxicity or systemic adverse effects.

Applications and Future Directions: The compound's unique combination of pharmacological properties and safety profile positions it as a strong candidate for further exploration in drug development pipelines. Potential applications include the treatment of chronic inflammatory diseases, pain management, and other conditions where modulation of specific biological pathways is beneficial.

In conclusion, CAS No. 1234957-26-6, or 2-chloro-N-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methylbenzamide, represents an exciting advancement in medicinal chemistry. Its structural complexity, coupled with promising biological activity and safety profiles, underscores its potential as a novel therapeutic agent. Continued research into its mechanisms of action and clinical efficacy will be essential to unlock its full potential in the field of medicine.